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CAS No.: 730-25-6
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An In-depth Examination of the Chemical Structure and Molecular Weight of the
Chlorophenoxy Herbicide, Potentially Referred to as DCPO

For researchers, scientists, and professionals in drug development, a precise understanding of
a molecule's fundamental properties is paramount. This guide provides a detailed technical
overview of the chemical structure and molecular weight of Dichlorprop, a prominent
chlorophenoxy herbicide. While the term "DCPQ" is not a standard chemical identifier, it is
plausibly an acronym derived from the chemical name of Dichlorprop, 2-(2,4-
dichlorophenoxy)propanoic acid. This document will proceed with the technical specifications of
Dichlorprop, while acknowledging its close structural relationship to the foundational phenoxy
herbicide, 2,4-D.

Chemical Identity and Nomenclature

Dichlorprop is a selective, systemic herbicide used for the control of broadleaf weeds.[1][2] It
belongs to the family of phenoxy herbicides, which function as synthetic auxins, leading to
uncontrolled growth and eventual death in susceptible plants.[2]
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Identifier Value Source
(RS)-2-(2,4-

IUPAC Name dichlorophenoxy)propanoic [2]
acid

Common Name Dichlorprop [1][3]
2,4-DP, 2-(2,4-

Synonyms Dichlorophenoxy)propionic [11[3]
acid

CAS Number 120-36-5 [1]1[3][4]

Chemical Formula CoHsCl203 [L1[31[41[5]

It is crucial to note that Dichlorprop exists as a racemic mixture of two enantiomers, (R)- and
(S)-Dichlorprop. The herbicidal activity is primarily attributed to the (R)-enantiomer, also known
as Dichlorprop-P.[2][5]

Molecular Structure and Key Functional Groups

The molecular framework of Dichlorprop is characterized by a dichlorinated phenyl ring linked
to a propanoic acid moiety through an ether bond.

2D Chemical Structure

Caption: 2D structure of Dichlorprop highlighting the 2,4-dichlorophenyl ring and the propanoic
acid moiety.

Core Functional Groups:

e 2,4-Dichlorophenyl Group: This aromatic ring with two chlorine substituents at positions 2
and 4 is a key feature of many phenoxy herbicides. The position of the chlorine atoms
influences the molecule's herbicidal activity and environmental persistence.

o Ether Linkage (-O-): This functional group connects the aromatic ring to the aliphatic side
chain.
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e Propanoic Acid Group (-CH(CHs)COOH): This carboxylic acid group is essential for the
molecule's biological activity, allowing it to mimic the plant hormone auxin. The chiral center
at the alpha-carbon gives rise to the R- and S-enantiomers.

Molecular Weight

The molecular weight of a compound is a fundamental physical property, crucial for quantitative
analysis, formulation development, and toxicological studies.

Property Value Source
Molecular Weight 235.06 g/mol [3B1141[5]
Monoisotopic Mass 233.9850495 Da [3][5]

The molecular weight is calculated based on the chemical formula (CoHsCl203) and the atomic
weights of its constituent elements.

Experimental Determination of Molecular Weight: A
Protocol

Mass spectrometry is the gold standard for accurately determining the molecular weight of a
compound. Below is a generalized protocol for the analysis of Dichlorprop using Electrospray
lonization Mass Spectrometry (ESI-MS).

Objective

To experimentally verify the molecular weight of a Dichlorprop standard.

Materials and Reagents

¢ Dichlorprop analytical standard (=98% purity)[4]
e Methanol (HPLC grade)
e Formic acid (LC-MS grade)

e Deionized water (18.2 MQ-cm)
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Caption: Experimental workflow for determining the molecular weight of Dichlorprop via ESI-
MS.

Step-by-Step Procedure

Standard Preparation: Prepare a 1 mg/mL stock solution of Dichlorprop in methanol. From
this, create a working solution of 1 pug/mL by diluting with a 50:50 mixture of methanol and
deionized water containing 0.1% formic acid.

Instrumentation Setup: Calibrate the mass spectrometer according to the manufacturer's
guidelines. Set the ESI source to operate in negative ion mode, as the carboxylic acid group
of Dichlorprop is readily deprotonated.

Sample Introduction: Introduce the working solution into the mass spectrometer via direct
infusion or through a liquid chromatography system.

Mass Analysis: Acquire mass spectra over a relevant m/z (mass-to-charge ratio) range, for
instance, m/z 100-300.

Data Interpretation: In negative ion mode, Dichlorprop will be detected as the deprotonated
molecule [M-H]~. The expected m/z value would be approximately 233.98, corresponding to
the molecular formula CoH7Cl203~. The presence of chlorine isotopes (3>Cl and 3’Cl) will
result in a characteristic isotopic pattern that can further confirm the identity of the
compound.

Relationship with 2,4-D

It is pertinent to briefly mention 2,4-Dichlorophenoxyacetic acid (2,4-D), another widely used

phenoxy herbicide.[6] Dichlorprop is a structural analog of 2,4-D, with the key difference being

the substitution of a propanoic acid side chain in Dichlorprop for the acetic acid side chain in

2,4-D.
Compound Chemical Formula Molecular Weight Side Chain
Dichlorprop CoHsCl203 235.06 g/mol Propanoic Acid
2,4-D CsHsCl203 221.04 g/mol Acetic Acid
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This structural modification, while seemingly minor, introduces a chiral center in Dichlorprop, a
feature absent in 2,4-D.

Conclusion

Dichlorprop is a well-characterized herbicide with the chemical formula CoHsCl203 and a
molecular weight of 235.06 g/mol .[3][4][5] Its structure, featuring a 2,4-dichlorophenyl ring
linked to a propanoic acid moiety, is central to its function as a synthetic auxin. A thorough
understanding of these fundamental chemical properties is essential for its effective and safe
use in agricultural and research settings, as well as for the development of new herbicidal
agents.

References

e 2,4-Dichlorophenoxyacetic acid. In: Wikipedia. [Link]

e 2-(2,4-Dichlorophenoxy)propionic acid butoxyethyl ester. In: PubChem. [Link]
¢ 2,4-Dichlorophenoxyacetic acid. In: PubChem. [Link]

 Dichlorprop. In: PubChem. [Link]

o Dalapon. In: PubChem. [Link]

 Dichlorprop. In: Wikipedia. [Link]

¢ 2,4-Dichlorophenoxyacetate. In: PubChem. [Link]

 Dichlorprop-P. In: PubChem. [Link]

 Dichlorprop (Ref: RD 406). In: AERU, University of Hertfordshire. [Link]

e 2,4-D-sodium. In: PubChem. [Link]

o Chemical structure of 2,4-dichlorophenoxyacetic acid. In: ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorprop
https://www.chemimpex.com/products/39295
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorprop-P
https://en.wikipedia.org/wiki/2,4-Dichlorophenoxyacetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/62037
https://pubchem.ncbi.nlm.nih.gov/compound/1486
https://pubchem.ncbi.nlm.nih.gov/compound/8427
https://pubchem.ncbi.nlm.nih.gov/compound/6418
https://en.wikipedia.org/wiki/Dichlorprop
https://pubchem.ncbi.nlm.nih.gov/compound/3388301
https://pubchem.ncbi.nlm.nih.gov/compound/119435
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/231.htm
https://pubchem.ncbi.nlm.nih.gov/compound/23676704
https://www.researchgate.net/figure/Chemical-structure-of-2-4-dichlorophenoxyacetic-acid_fig1_379201948
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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